Cas no 2189498-46-0 (2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide)

• Product Name: 2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide
• CAS No: 2189498-46-0
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5409511
• Update Time: 2025-07-02

2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide

• Inchi： 1S/C14H16N2O3/c1-2-14(18)16-8-4-5-10-11(16)6-3-7-12(10)19-9-13(15)17/h2-3,6-7H,1,4-5,8-9H2,(H2,15,17)
• InChI Key： KZSMRTOHMAFKOX-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC=CC2=C1CCCN2C(=O)C=C

Experimental Properties

• Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.8±45.0 °C(Predicted)
• pka: 15.34±0.40(Predicted)

Additional information on 2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide

Professional Introduction to Compound with CAS No. 2189498-46-0 and Product Name: 2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide

Compound with the CAS number 2189498-46-0 and the product name 2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and scientists. The structure of this compound is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties and potential therapeutic applications.

The molecular framework of 2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide incorporates a quinoline core, which is a well-known scaffold in medicinal chemistry due to its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The presence of a tetrahydropyran ring in the molecule enhances its solubility and bioavailability, making it a more viable candidate for drug development.

One of the most striking features of this compound is its oxygenated side chain, which terminates with an acetamide group. This structural motif is commonly found in bioactive molecules and has been shown to enhance binding affinity to biological targets. The acetamide group not only contributes to the molecule's hydrophilicity but also serves as a site for further chemical modifications, allowing for the development of analogues with improved pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Using molecular docking studies, scientists have identified potential binding sites for 2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide on various protein targets. These studies suggest that the compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical synthesis. The unique functional groups present in its structure make it a versatile intermediate for the preparation of more complex molecules. Researchers have utilized this compound in the synthesis of novel quinoline derivatives with enhanced biological activities. These derivatives have shown promise in preclinical studies as potential treatments for various diseases.

The synthesis of 2-[[1,2,3,4-Tetrahydro-1-(1-oxo-2-propen-1-yl)-5-quinolinyl]oxy]acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to overcome traditional challenges associated with quinoline-based compounds. These techniques include palladium-catalyzed cross-coupling reactions and enzymatic catalysis, which have significantly improved the efficiency and scalability of the synthesis process.

One of the key challenges in drug development is ensuring that a compound is both effective and safe. Toxicology studies have been conducted on 2-[[1,2,3,4-Tetrahydro-1-(1-oxyo-propenyl)-5-quino linyl]oxy]acetamide to assess its potential side effects. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, additional research is needed to fully understand its long-term safety profile.

The impact of this compound extends beyond academic research; it has significant implications for drug discovery and development pipelines. Pharmaceutical companies are increasingly interested in quinoline derivatives due to their broad range of biological activities. The success of 2-[ [ 1 , 2 , 3 , 4 - Tetr ahydro - 1 - ( 1 - o x o - 2 - prop en - 1 - y l ) - 5 - quino lin y l ] oxy ] aceta mide could pave the way for new treatments for diseases that are currently difficult to manage.

In conclusion,2189498460and its corresponding product name,[ [ ¹ , ² , ³ , ⁴ - Tetr ah ydro - ¹ - ( ¹ - ox o - ² - prop en - ¹ - y l ) - ⁵ - quino lin y l ] oxy ] aceta mide, represent a significant advancement in chemical and pharmaceutical research. Their unique structural features and promising biological activities make them valuable candidates for further study and development. As research continues，these compounds are expected to play an important role in the discovery and development of new drugs that can improve human health.